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Compound of Interest

Compound Name: Laquinimod

Cat. No.: B608466 Get Quote

These application notes provide detailed protocols for the preparation and use of Laquinimod
in in vitro cell culture experiments. The information is intended for researchers, scientists, and

drug development professionals.

Physicochemical and Solubility Data
Laquinimod is an immunomodulatory compound with demonstrated anti-inflammatory and

neuroprotective properties.[1][2] Accurate preparation of Laquinimod solutions is critical for

obtaining reproducible results in cell culture experiments. The following table summarizes the

key physicochemical and solubility data for Laquinimod.
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Property Value Citations

Molecular Formula C₁₉H₁₇ClN₂O₃ [1][3][4]

Molecular Weight 356.8 g/mol [3][4][5][6]

Appearance White to off-white powder

Solubility

   DMSO 61 mg/mL (170.96 mM) [6][7]

   Ethanol 1 mg/mL [6]

   Water Insoluble [6][7]

Storage (Powder) 3 years at -20°C [6]

Storage (Stock Solution)
1 year at -80°C in DMSO1

month at -20°C in DMSO
[6]

Recommended Working Concentrations for In Vitro
Studies
The optimal concentration of Laquinimod will vary depending on the cell type and the specific

experimental endpoint. Based on published literature, the following concentrations have been

used effectively in various in vitro models. It is recommended to perform a dose-response

curve to determine the optimal concentration for your specific cell line and assay.
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Cell Type
Concentration
Range

Notes Citations

Peripheral Blood

Mononuclear Cells

(PBMCs)

0.1 - 1 µM

No effect on cell

viability observed at

these concentrations.

[6][7][8]

Primary Human

Monocytes
1 - 5 µM

No overt toxicity

observed up to 100

µM.

[8]

Primary Human

Astrocytes
250 nM - 2.5 µM

Effective in reducing

NF-κB activation.
[5]

Experimental Protocols
Preparation of Laquinimod Stock Solution (10 mM in
DMSO)
Materials:

Laquinimod powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Equilibrate the Laquinimod powder to room temperature before opening the vial to prevent

condensation.

Weigh out the desired amount of Laquinimod powder using a calibrated analytical balance

in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.568 mg of Laquinimod (Molecular Weight = 356.8 g/mol ).
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Add the appropriate volume of anhydrous DMSO to the Laquinimod powder. For a 10 mM

stock solution, add 1 mL of DMSO for every 3.568 mg of Laquinimod.

Vortex the solution thoroughly until the Laquinimod is completely dissolved. Gentle warming

in a water bath (37°C) may be used to aid dissolution if necessary.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to avoid repeated freeze-

thaw cycles and protect from light.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

short-term storage (up to 1 month).[6]

Preparation of Working Solutions for Cell Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible (typically below 0.1% v/v) to avoid solvent-induced toxicity.[9]

Prepare fresh working solutions from the stock solution for each experiment.

Include a vehicle control (cell culture medium with the same final concentration of DMSO as

the Laquinimod-treated wells) in all experiments.

Protocol:

Thaw a single aliquot of the 10 mM Laquinimod stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. This can be done in two steps:
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Step 1 (Intermediate Dilution): Add 1 µL of the 10 mM stock solution to 99 µL of cell culture

medium to make a 100 µM intermediate solution.

Step 2 (Final Dilution): Add 100 µL of the 100 µM intermediate solution to 900 µL of cell

culture medium to obtain a final volume of 1 mL at a concentration of 10 µM. The final

DMSO concentration in this example would be 0.1%.

Add the appropriate volume of the final working solution to your cell culture wells to achieve

the desired treatment concentration.

Visualization of Key Mechanisms and Workflows
Laquinimod's Modulation of the NF-κB Signaling
Pathway
Laquinimod has been shown to exert its anti-inflammatory effects in part through the inhibition

of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][5][10] The following diagram

illustrates a simplified overview of this mechanism.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b608466?utm_src=pdf-body
https://www.benchchem.com/product/b608466?utm_src=pdf-body
https://huntingtonstudygroup.org/hd-insights/meet-the-compound-laquinimod/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3825117/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm

Nucleus

Inflammatory Stimuli Receptor
IKKActivates

IκB

NF-κB

Phosphorylates IκB IκB

Ubiquitination & Degradation

NF-κB

NF-κB

Translocates

Releases

Laquinimod Inhibits

DNA
Binds to

Pro-inflammatory Genes
Transcription

Click to download full resolution via product page

Laquinimod's inhibitory effect on the NF-κB signaling pathway.

Experimental Workflow for In Vitro Laquinimod
Treatment
The following diagram outlines a typical workflow for preparing Laquinimod solutions and

treating cells in an in vitro experiment.
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Workflow for preparing and applying Laquinimod in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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